Cas no 2679835-86-8 (rac-(3R,4S)-4-phenylpiperidin-3-amine)

• Product Name: rac-(3R,4S)-4-phenylpiperidin-3-amine
• CAS No: 2679835-86-8
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 5644764
• PubChem ID: 165919554
• Update Time: 2025-05-28

rac-(3R,4S)-4-phenylpiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2679835-86-8
• rac-(3R,4S)-4-phenylpiperidin-3-amine
• EN300-28271247

• Inchi： 1S/C11H16N2/c12-11-8-13-7-6-10(11)9-4-2-1-3-5-9/h1-5,10-11,13H,6-8,12H2/t10-,11-/m1/s1
• InChI Key： QDHSTXGSUUWPSN-GHMZBOCLSA-N
• SMILES： N1CC[C@H](C2C=CC=CC=2)[C@@H](C1)N

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38Ų

Additional information on rac-(3R,4S)-4-phenylpiperidin-3-amine

Comprehensive Overview of rac-(3R,4S)-4-phenylpiperidin-3-amine (CAS No. 2679835-86-8): Properties, Applications, and Research Insights

The compound rac-(3R,4S)-4-phenylpiperidin-3-amine (CAS No. 2679835-86-8) is a chiral piperidine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential therapeutic applications. This article delves into the molecular characteristics, synthesis pathways, and emerging trends surrounding this compound, while addressing frequently searched questions in the field.

Structurally, rac-(3R,4S)-4-phenylpiperidin-3-amine belongs to the class of phenylpiperidine amines, which are known for their versatility in drug design. The presence of both phenyl and piperidine moieties contributes to its ability to interact with biological targets, particularly in the central nervous system (CNS). Researchers have explored its role as a precursor or intermediate in the development of neuromodulators and receptor ligands, aligning with current interests in precision medicine and targeted therapies.

One of the most searched topics related to this compound is its enantiomeric purity and chiral resolution methods. The "rac-" prefix indicates a racemic mixture, but the (3R,4S) stereochemistry highlights the importance of isolating specific enantiomers for pharmacological efficacy. Advanced techniques like chiral HPLC and enzymatic resolution are often discussed in forums and research papers, reflecting the growing demand for enantioselective synthesis in modern drug development.

In terms of applications, rac-(3R,4S)-4-phenylpiperidin-3-amine has been investigated for its potential in neuropathic pain management and mood disorder research. These areas resonate with public health concerns, as evidenced by rising Google searches for "non-opioid pain relief" and "novel antidepressants." The compound's ability to modulate neurotransmitter systems without the addictive properties of traditional opioids makes it a subject of interest in safer analgesic development.

The synthesis of CAS 2679835-86-8 typically involves multi-step organic reactions, including reductive amination and asymmetric hydrogenation. Recent publications emphasize greener alternatives, such as catalytic asymmetric synthesis, which aligns with the pharmaceutical industry's shift toward sustainable chemistry. This focus on green chemistry solutions has become a hot topic in AI-driven literature analysis tools, with researchers seeking eco-friendly routes for complex molecules.

From a regulatory perspective, rac-(3R,4S)-4-phenylpiperidin-3-amine is not classified as a controlled substance, but its structural similarity to certain pharmacologically active compounds necessitates careful documentation. Quality control parameters like residual solvent analysis and polymorph screening are critical for compliance with Good Manufacturing Practices (GMP), a recurring theme in regulatory forums.

Emerging computational approaches, including molecular docking and QSAR modeling, have been applied to predict the bioactivity of this compound and its derivatives. These methods address the frequent query: "How to predict drug-like properties computationally?" The integration of AI in drug discovery has further accelerated the exploration of phenylpiperidine scaffolds, with machine learning algorithms identifying novel analogs.

Stability studies reveal that rac-(3R,4S)-4-phenylpiperidin-3-amine requires storage under inert conditions to prevent degradation, a practical consideration often overlooked in early-stage research. Discussions about lyophilization and salt formation to improve stability frequently appear in patent literature and formulation science communities.

In conclusion, CAS 2679835-86-8 represents a compelling case study in contemporary medicinal chemistry, bridging fundamental research and applied science. Its investigation touches upon multiple trending themes: chiral drug development, CNS-targeted therapies, and sustainable synthesis. As research progresses, this compound may unlock new possibilities in addressing unmet medical needs while adhering to evolving industry standards.